Cas no 2308480-29-5 ((3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2308480-29-5
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 6352668
• PubChem ID: 165582727
• Update Time: 2025-05-30

(3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1576284
• 2308480-29-5
• (3S)-3-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C26H29N3O5/c1-17(15-24(30)31)28-25(32)23(13-3-2-8-14-27)29-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,2-3,8,13,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23?/m0/s1
• InChI Key： IIXLFHFSIHVYRR-NVHKAFQKSA-N
• SMILES： O(C(NC(C(N[C@@H](C)CC(=O)O)=O)CCCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 463.21072103g/mol
• Monoisotopic Mass: 463.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Additional information on (3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Introduction to (3S)-3-6-Cyano-2-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Hexanamidobutanoic Acid

The compound with CAS No. 2308480-29-5, known as (3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, is a complex organic molecule with significant potential in the fields of drug delivery, enzyme inhibition, and advanced materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in modern chemical research.

Key Features and Structure

The molecule's structure is notable for its stereochemistry at the 3S position of the butanoic acid backbone. This stereochemistry is crucial for its biological activity and selectivity. The presence of a cyano group at the 6-position of the hexanamide chain introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the inclusion of a fluorenylmethoxycarbonyl (Fmoc) group at the 2-position of the hexanamide moiety serves as a protective group, which is commonly used in peptide synthesis to control reactivity during multi-step reactions.

Applications in Drug Delivery Systems

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, being a well-known protecting group in peptide chemistry, can be strategically removed under specific conditions to release bioactive molecules. This property makes it an ideal candidate for designing stimuli-responsive drug delivery systems. For instance, researchers have explored its use in pH-responsive drug release mechanisms, where the cleavage of the Fmoc group under acidic conditions triggers the release of encapsulated drugs.

Enzymatic Studies and Bioactivity

Investigations into the enzymatic activity of this compound have revealed its potential as an inhibitor of certain proteases. The combination of the cyano group and the Fmoc moiety creates a unique environment that can selectively bind to enzyme active sites, thereby inhibiting their function. This property has led to its consideration in the development of new therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Synthesis and Optimization

The synthesis of (3S)-3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid involves a series of carefully optimized steps to ensure high yield and purity. Researchers have employed various strategies, including stereoselective synthesis and post-synthesis modifications, to tailor the compound's properties for specific applications. These advancements have significantly improved the scalability and cost-effectiveness of production processes.

Future Prospects

Looking ahead, this compound holds promise for further exploration in areas such as nanotechnology and biotechnology. Its unique functional groups and stereochemistry provide a foundation for developing advanced materials with tailored properties. Additionally, ongoing research into its biocompatibility and pharmacokinetics will be essential for unlocking its full potential in therapeutic applications.